Cas no 1181573-36-3 ((1R, 3S, 4R)-2-Boc-2-aza-bicyclo2.2.1heptane-3-carboxylic Acid Methyl Ester)

• Product Name: (1R, 3S, 4R)-2-Boc-2-aza-bicyclo2.2.1heptane-3-carboxylic Acid Methyl Ester
• CAS No: 1181573-36-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD22689195
• CID: 4777279
• Update Time: 2025-10-10

(1R, 3S, 4R)-2-Boc-2-aza-bicyclo2.2.1heptane-3-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (1R, 3S, 4S)-2-Boc-2-aza-bicyclo[2.2.1]heptane-3-carboxylic acid methyl ester
• 8382AH
• NE64618
• SB31047
• (1R,3S,4S)-2-Boc-2-aza-bicyclo[2.2.1]heptane-3-carboxylic acid methyl ester
• (1R, 3S, 4S)-2-Boc-2-aza-bicyclo2.2.1heptane-3-carboxylic acid methyl ester
• (1R, 3S, 4S)-2-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid methyl ester
• (1R,3S,4S)-2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid=2-tert-butyl=3-methyl ester
• 3-O-tert-butyl 2-O-methyl (1S
• (1R, 3S, 4R)-2-Boc-2-aza-bicyclo2.2.1heptane-3-carboxylic Acid Methyl Ester

• MDL： MFCD22689195
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(16)14-9-6-5-8(7-9)10(14)11(15)17-4/h8-10H,5-7H2,1-4H3/t8-,9+,10-/m0/s1
• InChI Key： AMWOORGVXJGKLE-AEJSXWLSSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)OC)[C@H]2CC[C@@H]1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• XLogP3: 2
• Topological Polar Surface Area: 55.8

(1R, 3S, 4R)-2-Boc-2-aza-bicyclo2.2.1heptane-3-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R, 3S, 4R)-2-Boc-2-aza-bicyclo2.2.1heptane-3-carboxylic Acid Methyl Ester

(1R, 3S, 4R)-2-Boc-2-aza-bicyclo[2.2.1]heptane-3-carboxylic Acid Methyl Ester (CAS No. 1181573-36-3)

(1R, 3S, 4R)-2-Boc-2-aza-bicyclo[2.2.1]heptane-3-carboxylic Acid Methyl Ester (CAS No. 1181573-36-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique bicyclic structure and the presence of a tert-butoxycarbonyl (Boc) protecting group, which makes it an ideal intermediate for the synthesis of various biologically active molecules.

The bicyclic framework of this compound provides a rigid and well-defined scaffold, which is crucial for the design and synthesis of molecules with specific three-dimensional conformations. The Boc protecting group on the nitrogen atom ensures that the amine functionality remains inert during synthetic manipulations, allowing for selective functionalization at other sites of the molecule. This property is particularly useful in multistep synthetic routes where controlled deprotection and re-protection steps are required.

Recent advancements in the field have highlighted the potential of (1R, 3S, 4R)-2-Boc-2-aza-bicyclo[2.2.1]heptane-3-carboxylic Acid Methyl Ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of bacterial strains, making them promising candidates for the development of new antibiotics. The rigid structure and high functional group tolerance of this compound allow for the introduction of various substituents that can modulate its biological activity and pharmacokinetic properties.

In addition to its applications in antibiotic research, (1R, 3S, 4R)-2-Boc-2-aza-bicyclo[2.2.1]heptane-3-carboxylic Acid Methyl Ester has also shown promise in the field of neuropharmacology. A recent study published in ChemMedChem reported that certain derivatives of this compound exhibit selective binding to GABA receptors, which are implicated in various neurological disorders such as anxiety and epilepsy. The ability to fine-tune the binding affinity and selectivity through structural modifications makes this compound a valuable tool for drug discovery in this area.

The synthetic accessibility of (1R, 3S, 4R)-2-Boc-2-aza-bicyclo[2.2.1]heptane-3-carboxylic Acid Methyl Ester has been further enhanced by recent developments in catalytic asymmetric synthesis. A notable example is a protocol described in Organic Letters, which utilizes a chiral catalyst to achieve high enantioselectivity in the synthesis of this compound from readily available starting materials. This method not only improves the overall yield but also reduces the environmental impact by minimizing waste generation.

Beyond its direct applications in drug discovery, (1R, 3S, 4R)-2-Boc-2-aza-bicyclo[2.2.1]heptane-3-carboxylic Acid Methyl Ester serves as a valuable building block for the synthesis of more complex molecules with diverse biological activities. Its unique combination of structural rigidity and functional group versatility makes it an attractive choice for researchers exploring new chemical space in medicinal chemistry.

In conclusion, (1R, 3S, 4R)-2-Boc-2-aza-bicyclo[2.2.1]heptane-3-carboxylic Acid Methyl Ester (CAS No. 1181573-36-3) is a highly functionalized compound with significant potential in various areas of chemical and pharmaceutical research. Its unique properties make it an indispensable tool for scientists working on the development of new therapeutic agents and biologically active molecules.